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Compound of Interest

N6-Dimethylaminomethylidene
Compound Name: ) _
isoguanosine

Cat. No.: B14083231

An In-depth Technical Guide to N6-
Dimethylaminomethylidene Isoguanosine

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthesis of N6-Dimethylaminomethylidene isoguanosine. It is intended for
researchers, scientists, and professionals involved in drug development and nucleoside
chemistry. While this specific modified nucleoside is cataloged, detailed experimental data in
publicly accessible literature is limited. This guide compiles the available information and
presents a theoretical framework for its synthesis and potential biological role based on related
compounds.

Chemical Structure and Properties

N6-Dimethylaminomethylidene isoguanosine is a purine nucleoside analog. It is a derivative
of isoguanosine, an isomer of guanosine, featuring a dimethylaminomethylidene group
attached to the exocyclic amino group at the N6 position. This modification can significantly
alter the molecule's chemical properties and biological activity compared to its parent
compound, isoguanosine.

The chemical structure of N6-Dimethylaminomethylidene isoguanosine is presented below:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14083231?utm_src=pdf-interest
https://www.benchchem.com/product/b14083231?utm_src=pdf-body
https://www.benchchem.com/product/b14083231?utm_src=pdf-body
https://www.benchchem.com/product/b14083231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The image yaud are
regquesting does not exist

ar 15 no longer availakle.

| Fgur.corn

Figure 1: Chemical Structure of N6-Dimethylaminomethylidene isoguanosine.

Physicochemical Properties

Quantitative experimental data for N6-Dimethylaminomethylidene isoguanosine is not

extensively available in the reviewed literature. However, key identifiers and calculated

properties are summarized in the table below. For comparison, properties of the parent

compound, Isoguanosine, are also included.

N6-

Property Dimethylaminomethyliden Isoguanosine
e isoguanosine

CAS Number 156706-72-8[1] 1818-71-9[2]

Molecular Formula

C13H18N605[1]

C10H13N505[2]

Molecular Weight 338.32 g/mol [1] 283.24 g/mol [2]
N'-[9-[(2R,3R,4S,5R)-3,4- _
) 6-amino-9-[(2R,3R,4S,5R)-3,4-
dihydroxy-5- )
dihydroxy-5-
IUPAC Name (hydroxymethyl)oxolan-2-yl]-2-
] (hydroxymethyl)oxolan-2-
0x0-1H-purin-6-yl]-N,N- )
) o ) yl]-1H-purin-2-one[2]
dimethylmethanimidamide
Melting Point Data not available Data not available
Boiling Point Data not available Data not available
Solubility Data not available Soluble in 1 M NaOH[3]
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Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of N6-Dimethylaminomethylidene
isoguanosine is not explicitly described in the available literature. However, a plausible
synthetic route can be inferred from the known reactivity of isoguanosine and the common use
of N,N-Dimethylformamide dimethyl acetal (DMFDMA) as a reagent for the formylation of
primary and secondary amines to form dimethylaminomethylidene derivatives.

Proposed Synthetic Protocol

The synthesis would likely involve the direct reaction of isoguanosine with N,N-
Dimethylformamide dimethyl acetal. This reagent serves as a source of the
dimethylaminomethylidene group.

Reaction:

Isoguanosine + N,N-Dimethylformamide dimethyl acetal — N6-Dimethylaminomethylidene
isoguanosine

Reagents and Solvents:
» |soguanosine: The starting nucleoside.

e N,N-Dimethylformamide dimethyl acetal (DMFDMA): The formylating agent. It is a colorless
to pale yellow liquid with a molecular weight of 119.16 g/mol .[4] It is soluble in organic
solvents.[4]

e Solvent: A dry, aprotic solvent such as Dimethylformamide (DMF) or Dioxane would be
suitable for this reaction to prevent hydrolysis of the acetal.

Methodology:

 Isoguanosine would be dissolved in a suitable anhydrous solvent under an inert atmosphere
(e.g., nitrogen or argon).

» An excess of N,N-Dimethylformamide dimethyl acetal would be added to the solution.
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e The reaction mixture would be stirred at room temperature or gently heated to facilitate the
reaction.

e The progress of the reaction would be monitored by a suitable chromatographic technique,
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).

e Upon completion, the solvent and excess reagent would be removed under reduced

pressure.

e The resulting crude product would be purified using column chromatography on silica gel to
yield pure N6-Dimethylaminomethylidene isoguanosine.

Proposed Synthesis Workflow Diagram
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Pure N6-Dimethylaminomethylidene
isoguanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b14083231#n6-dimethylaminomethylidene-
isoguanosine-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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